N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzenesulfonamide
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Description
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H15NO3S2 and its molecular weight is 333.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzenesulfonamide derivatives have been studied for their unique reactivity and application in synthesis. For instance, the use of gold(I)-catalyzed reactions to obtain N-(furan-3-ylmethylene)benzenesulfonamides from easily accessible starting materials showcases the compound's utility in enriching gold carbenoid chemistry through a rare 1,2-alkynyl migration onto a gold carbenoid (Wang et al., 2014). Additionally, studies on furan and thiophene diarylmethenes highlight their potential as redox-active ligands for metal centers, opening avenues for stoichiometric and catalytic redox reactions in inorganic chemistry (Curcio et al., 2018).
Medicinal Chemistry and Drug Discovery
In the realm of drug discovery, furans, thiophenes, and related heterocycles are essential building blocks. These compounds are stable, easily functionalized, and serve as key components in the development of therapeutic agents. A review by Sperry and Wright (2005) delves into the application of such compounds, emphasizing their role as either intact scaffolds within target compounds or flexible synthons for non-aromatic structural moieties, which is critical for medicinal chemistry applications (Sperry & Wright, 2005).
Material Science and Polymer Chemistry
The exploration of thiophene and furan-based polymers for electronic applications is another significant research area. Baldwin et al. (2008) reported on novel hybrid polymers with thiophenylanilino and furanylanilino backbones, showcasing the potential of these compounds in creating electroactive films for electronic devices. The study demonstrates the electrochemical polymerization of these compounds, resulting in films with significant redox activity, essential for materials science and electronic engineering (Baldwin et al., 2008).
Properties
IUPAC Name |
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3S2/c18-22(19,16-6-2-1-3-7-16)17(11-14-8-9-20-13-14)12-15-5-4-10-21-15/h1-10,13H,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGGPGLLERNVNQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)N(CC2=COC=C2)CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.